5-chloro-2-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide

• IUPAC Name: 5-chloro-2-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H14ClF3N2O2/c21-15-10-17(18(27)25-16-7-2-1-3-8-16)19(28)26(12-15)11-13-5-4-6-14(9-13)20(22,23)24/h1-10,12H,11H2,(H,25,27)
• InChI Key: LKQZKCSMFRAGGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CN(C2=O)CC3=CC(=CC=C3)C(F)(F)F)Cl
• Molecular Formula: C20H14ClF3N2O2
• DSSTOX Substance ID: DTXSID301117471
• Molecular Weight: 406.8 g/mol
• CAS RN: 338977-52-9

Description

This compound is a novel antithrombotic agent. It is currently under clinical development for the prevention and treatment of thromboembolic diseases.

Synthesis Analysis

The synthesis of this compound involves several steps, including the combination of the morpholinone and the 5-chlorothiophene-2-carboxamide moiety within the oxazolidinone FXa inhibitors. The amide linker has been identified as optimal.

Molecular Structure Analysis

The X-ray crystal structure of this compound in complex with human FXa has been determined. The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency.

Chemical Reactions Analysis

The compound has shown subnanomolar in vitro potency. Within the chloropyridine derivatives, it showed a 40-fold weaker potency compared with 5, and 26 (IC50 94 nM) was even less potent.

Scientific Research Applications

Molecular Design and Drug-likeness

A compound structurally similar to 5-chloro-2-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide was explored for its potent and orally available glycine transporter 1 (GlyT1) inhibitory activity. The study highlighted the identification of structurally diverse backup compounds, demonstrating the significant role of such compounds in drug design and optimization based on central nervous system multiparameter optimization (CNS MPO) as a drug-likeness guideline (Yamamoto et al., 2016).

Chemical Synthesis and Modification

The synthesis of polyamides through direct polycondensation involving a derivative similar to the this compound showcased the compound's utility in polymer chemistry. A new condensing agent was used for synthesizing amides and polyamides from carboxylic acids and amines, indicating the compound's relevance in material science and industrial applications (Kimura, Konno & Takahashi, 1992).

Anticonvulsant Properties

A study on an anticonvulsant drug structurally related to the compound demonstrated its solid-state rotational disorder, shedding light on the molecular dynamics and interactions critical for its pharmacological properties. The study's focus on hydrogen bonding involving the nitrogen and oxygen of the carboxamide moiety emphasized the compound's significance in understanding drug-receptor interactions and the development of new therapeutics (Palmer, Puddle & Lisgarten, 1993).

Receptor Binding Affinity

Research on derivatives of 5-phenyl-pyrrole-3-carboxamide, resembling the core structure of the compound in focus, was aimed at understanding their affinity for dopamine D2-like receptors. The study provided insights into designing and developing new antipsychotic drugs by evaluating the structure-activity relationship and receptor binding assays (Pinna et al., 1999).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes likereverse transcriptase and blood coagulation factor Xa . These enzymes play crucial roles in viral replication and blood coagulation, respectively.

Mode of Action

One study suggests that a molecule with a -cf3 group, attached to a tertiary stereogenic center in a hetero aliphatic ring, exhibited improved drug potency toward reverse transcriptase enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Factor Xa catalyzes the conversion of prothrombin to thrombin, which then converts fibrinogen to fibrin, leading to blood clot formation .

Pharmacokinetics

One related compound was described as a highly potent, selective, direct, and orally bioavailable fxa inhibitor with excellent in vivo antithrombotic efficacy and preferable pharmacokinetic profiles .

Result of Action

It’s known that inhibitors of the blood coagulation factor xa can prevent the formation of blood clots, thereby preventing thromboembolic disorders .

Safety and Hazards

The compound has some associated hazards, including H302, H312, and H332. Precautionary measures include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Future Directions

The compound is currently under clinical development for the prevention and treatment of thromboembolic diseases. This suggests that future research will likely focus on further clinical trials and potential applications in antithrombotic therapy.